3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)-N-(4-fluoro-3-methylphenyl)thiophene-2-carboxamide

• IUPAC Name: 3-[(4-ethoxyphenyl)-methylsulfamoyl]-N-(4-fluoro-3-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C21H21FN2O4S2/c1-4-28-17-8-6-16(7-9-17)24(3)30(26,27)19-11-12-29-20(19)21(25)23-15-5-10-18(22)14(2)13-15/h5-13H,4H2,1-3H3,(H,23,25)
• InChI Key: HAMDDGPGZQRAPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NC3=CC(=C(C=C3)F)C
• Molecular Formula: C21H21FN2O4S2
• Molecular Weight: 448.5 g/mol
• CAS No.: 1251619-14-3

Description

3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)-N-(4-fluoro-3-methylphenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H21FN2O4S2 and its molecular weight is 448.53. The purity is usually 95%.
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Scientific Research Applications

Structural and Functional Analogues

• Biological Activities of Substituted Thiophenes : Compounds containing thiophene rings and specific functional groups exhibit a wide range of biological activities. For instance, substituted thiophenes have shown antibacterial, antifungal, antioxidant, antivirus, antianxiety, antiprotozoal, insecticidal, antiproliferative, and herbicidal activities (Nagaraju et al., 2018). Such activities make these compounds valuable in pharmaceutical research and development.

• Materials Science Applications : Thiophene derivatives are extensively utilized in materials science, particularly in the synthesis of organic semiconductors, thin-film transistors, organic light-emitting transistors (OLETs), chemical sensors, and solar cells. Their unique electronic properties and structural versatility make them key components in the development of advanced materials and devices (Nagaraju et al., 2018).

• Synthesis of Fluorescent Dyes : N-Ethoxycarbonylpyrene- and perylene thioamides have been used as building blocks in the synthesis of various fluorescent dyes. These dyes display fluorescence across a wide spectrum and have applications in bioimaging, sensors, and optoelectronic devices (Witalewska et al., 2019).

• Antimicrobial Activity : Thiophene derivatives have been synthesized with significant antimicrobial activity, showcasing the potential of these molecules in the development of new antibiotics or antifungal agents. The structural manipulation of thiophene cores can lead to compounds with high specificity and potency against a range of microbial pathogens (Hegab et al., 2009).